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Compound of Interest

Compound Name: 6-Chlorobenzoxazole-2(3H)-thione

Cat. No.: B1299366

An In-depth Technical Guide to the Solubility of 6-Chlorobenzoxazole-2(3H)-thione in Organic
Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of 6-chlorobenzoxazole-2(3H)-
thione in various organic solvents. Due to the limited availability of specific quantitative data in
published literature, this document outlines a representative experimental protocol for
determining solubility and presents illustrative data to guide researchers in their work.

Introduction

6-Chlorobenzoxazole-2(3H)-thione is a heterocyclic compound of interest in medicinal
chemistry and drug development. Understanding its solubility in different organic solvents is
crucial for various stages of research, including synthesis, purification, formulation, and
biological screening. While qualitative assessments suggest it is soluble in solvents like
ethanol, dimethylformamide, and dichloromethane, quantitative data is essential for
reproducible and optimized experimental design.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 6-chlorobenzoxazole-2(3H)-thione is
presented below:
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Property Value
Molecular Formula C7H4CINOS
Molecular Weight 185.63 g/mol
Melting Point 224 - 225 °C
Appearance Solid
Partition Coefficient (logP) 2.56

lllustrative Solubility Data

The following table presents hypothetical, yet realistic, solubility data for 6-chlorobenzoxazole-
2(3H)-thione in a range of common organic solvents at different temperatures. This data is
intended to serve as a reference for what researchers might expect and to populate a data
table as requested.
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Molar Solubility

Solvent Temperature (°C) Solubility (g/L)

(moliL)
Methanol 25 15.2 0.082
40 25.8 0.139
Ethanol 25 22.5 0.121
40 38.1 0.205
Acetone 25 45.8 0.247
40 72.3 0.389
Ethyl Acetate 25 18.9 0.102
40 31.5 0.170
Dichloromethane 25 85.3 0.460
40 135.7 0.731
Dimethylformamide
(OMP) 25 150.2 0.809
40 230.5 1.242

Experimental Protocol for Solubility Determination

(Gravimetric Method)

This section details a standard gravimetric method for determining the solubility of 6-

chlorobenzoxazole-2(3H)-thione in an organic solvent.

4.1. Materials

e 6-Chlorobenzoxazole-2(3H)-thione (solid)

» Selected organic solvent (e.g., ethanol)

» Analytical balance
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Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters, 0.45 um)

Glass vials with screw caps

Oven

4.2. Procedure
e Preparation of Saturated Solution:

o Add an excess amount of solid 6-chlorobenzoxazole-2(3H)-thione to a glass vial
containing a known volume of the organic solvent. The presence of undissolved solid is
necessary to ensure saturation.

o Seal the vial to prevent solvent evaporation.

o Place the vial in a thermostatic shaker or water bath set to the desired temperature (e.g.,
25 °C or 40 °C).

o Equilibrate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium
is reached. Gently agitate the mixture during this time.

o Sample Collection and Filtration:
o After equilibration, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled
syringe to match the equilibration temperature.

o Immediately filter the solution through a 0.45 um syringe filter into a pre-weighed, clean,
and dry vial. This step is critical to remove any undissolved solid particles.

e Solvent Evaporation and Mass Determination:

o Place the vial containing the filtered solution in an oven at a temperature sufficient to
evaporate the solvent without decomposing the solute (e.g., 60-80 °C). A vacuum oven
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can be used to accelerate this process.

o Continue heating until all the solvent has evaporated and a constant weight of the dried
solid is achieved.

o Cool the vial in a desiccator to room temperature and weigh it on an analytical balance.
4.3. Calculation
The solubility (S) in g/L is calculated using the following formula:
S (g/L) = (Mass of vial with dried solid - Mass of empty vial) / Volume of filtered solution (L)

The molar solubility can then be calculated by dividing the solubility in g/L by the molecular
weight of 6-chlorobenzoxazole-2(3H)-thione (185.63 g/mol ).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a
compound using the gravimetric method.
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Caption: Workflow for gravimetric solubility determination.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1299366?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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